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Compound of Interest
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Cat. No.: B16075113

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of near-infrared (NIR) fluorescence imaging, the selection of an

appropriate fluorophore is paramount to achieving high-quality, reproducible data. Cy5.5 amine
is a widely utilized cyanine dye that, upon conjugation to biomolecules, offers robust

performance in various applications, including in vivo imaging, flow cytometry, and microscopy.

This guide provides a comprehensive comparison of the spectroscopic properties of Cy5.5
amine conjugates with those of prominent alternatives: Alexa Fluor 680, IRDye 800CW, and

DyLight 755. The information presented herein is intended to assist researchers in making

informed decisions for their specific experimental needs.

Spectroscopic Performance Comparison
The selection of a fluorescent dye is often dictated by its intrinsic photophysical properties. A

summary of the key spectroscopic parameters for Cy5.5 and its alternatives is presented

below.
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Feature Cy5.5
Alexa Fluor
680

IRDye 800CW DyLight 755

Excitation

Maximum (nm)
~675 ~679 ~774 ~754

Emission

Maximum (nm)
~694 ~702 ~789 ~776

Molar Extinction

Coefficient

(cm⁻¹M⁻¹)

~209,000 ~184,000 ~240,000 ~220,000

Quantum Yield ~0.20 ~0.36 ~0.09-0.12[1] ~0.12[2]

Experimental Protocols
To ensure accurate and reproducible spectroscopic analysis, a well-defined experimental

protocol is essential. The following section details a generalized procedure for the conjugation

of an amine-reactive dye to a model protein, such as bovine serum albumin (BSA), and

subsequent spectroscopic characterization.

Protein Conjugation with Amine-Reactive Dye
This protocol outlines the steps for covalently labeling a protein with an amine-reactive

fluorescent dye, such as Cy5.5 amine.

Materials:

Protein (e.g., BSA) at 2-5 mg/mL in amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH

8.3)

Amine-reactive dye (e.g., Cy5.5 amine)

Anhydrous dimethyl sulfoxide (DMSO)

Purification column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS)
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Procedure:

Prepare Protein Solution: Dissolve the protein in the amine-free buffer at the desired

concentration. Ensure the buffer does not contain primary amines (e.g., Tris) that would

compete with the labeling reaction.

Prepare Dye Stock Solution: Immediately before use, dissolve the amine-reactive dye in

DMSO to a concentration of 10 mg/mL.

Labeling Reaction: While gently vortexing the protein solution, add the reactive dye solution

at a molar ratio of dye-to-protein between 5:1 and 15:1.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.

Purification: Remove unconjugated dye by passing the reaction mixture through a size-

exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS.

Spectroscopic Analysis:

Measure the absorbance of the conjugate at 280 nm (for protein concentration) and at the

excitation maximum of the dye.

Correct the A280 reading for the dye's absorbance at 280 nm.

Calculate the degree of labeling (DOL) using the Beer-Lambert law.

Measure the fluorescence emission spectrum of the conjugate to confirm successful

labeling and determine the emission maximum.

Visualizing Experimental and Biological Pathways
To further elucidate the experimental workflow and a potential application, the following

diagrams are provided.
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Experimental workflow for protein conjugation.
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Detection of a cell surface receptor using a Cy5.5-conjugated antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b16075113?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK23077/
https://www.ncbi.nlm.nih.gov/books/NBK23077/
https://www.researchgate.net/figure/DyLight-755-was-significantly-brighter-than-Alexa-Fluor-488-p0001-There-was-no_fig3_259394829
https://www.benchchem.com/product/b16075113/docs#a-comparative-guide-to-the-spectroscopic-analysis-of-cy5-5-amine-conjugates
https://www.benchchem.com/product/b16075113/docs#a-comparative-guide-to-the-spectroscopic-analysis-of-cy5-5-amine-conjugates
https://www.benchchem.com/product/b16075113/docs#a-comparative-guide-to-the-spectroscopic-analysis-of-cy5-5-amine-conjugates
https://www.benchchem.com/product/b16075113/docs#a-comparative-guide-to-the-spectroscopic-analysis-of-cy5-5-amine-conjugates
https://www.benchchem.com/product/b16075113?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16075113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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